Cas no 1666-02-0 (2-Hydroxy-4,6-dimethyl-benzaldehyde)
2-Hydroxy-4,6-dimethyl-benzaldehyde is a substituted benzaldehyde derivative featuring hydroxyl and methyl functional groups at the 2-, 4-, and 6-positions of the aromatic ring. This compound is of interest in organic synthesis due to its reactive aldehyde group and sterically hindered phenolic structure, which can influence selectivity in condensation and coupling reactions. Its methyl substituents enhance stability and may modify solubility properties compared to unsubstituted benzaldehydes. The product finds utility as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals, where its substitution pattern can direct regioselective transformations. It is typically characterized by NMR, IR, and HPLC for purity verification. Proper handling requires standard precautions for aldehydes and phenols.
1666-02-0 structure
Product name:2-Hydroxy-4,6-dimethyl-benzaldehyde
2-Hydroxy-4,6-dimethyl-benzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4,6-Dimethyl-2-hydroxybenzaldehyde
- 2-Hydroxy-4,6-dimethylbenzaldehyde
- 2-HYDROXY-4,6-DIMETHYL-BENZALDEHYDE
- 2-Heptanone,4,6-dimethyl
- 2-hydroxy-4,6-dimethyl-5-nitro-nicotinonitrile
- 2-Hydroxy-4,6-dimethyl-benzaldehyd
- 3-Cyan-4,6-dimethyl-5-nitro-pyrid-2-on
- 4,6-Dimethyl
- 4,6-dimethyl salicylaldehyde
- 4,6-Dimethyl-2-Heptanon
- 4,6-dimethyl-2-heptanone
- 4,6-Dimethyl-2-hydroxy-5-nitro-nicotinonitril
- 4,6-dimethyl-heptan-2-one
- 5-Cyan-2,4-dimethyl-3-nitro-pyrid-6-on
- iso-diisobutyl ketone
- 6-Hydroxy-2,4-dimethylbenzaldehyde
- 4,6-Dimethylsalicylaldehyde
- CS-0254008
- EN300-195672
- AKOS000112541
- SB85356
- A856795
- Benzaldehyde, 2-hydroxy-4,6-dimethyl-
- AS-33055
- 2,4-dimethyl-6-hydroxybenzaldehyde
- MFCD04113848
- BAA66602
- 1666-02-0
- Z1198164144
- DB-330365
- SCHEMBL2926466
- AB-131/42300957
- 2-Hydroxy-4,6-dimethyl-benzaldehyde
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- MDL： MFCD04113848
- Inchi： InChI=1S/C9H10O2/c1-6-3-7(2)8(5-10)9(11)4-6/h3-5,11H,1-2H3
- InChI Key： QVNGLKIFRNFPQC-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C=O)C(=C1)O)C
Computed Properties
- Exact Mass: 150.06800
- Monoisotopic Mass: 150.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 2.3
Experimental Properties
- Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 50 ºC
- Boiling Point: 140 ºC (29 Torr)
- Flash Point: 99.0±18.5 ºC,
- Solubility: Very slightly soluble (0.74 g/l) (25 º C),
- PSA: 37.30000
- LogP: 1.82150
2-Hydroxy-4,6-dimethyl-benzaldehyde Security Information
2-Hydroxy-4,6-dimethyl-benzaldehyde Customs Data
- HS CODE：2912499000
- Customs Data：
China Customs Code:
2912499000Overview:
2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
2-Hydroxy-4,6-dimethyl-benzaldehyde Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-195672-0.05g |
2-hydroxy-4,6-dimethylbenzaldehyde |
1666-02-0 | 95% | 0.05g |
$96.0 | 2023-09-17 | |
| Fluorochem | 031090-1g |
2-Hydroxy-4,6-dimethyl-benzaldehyde |
1666-02-0 | 95% | 1g |
￡372.00 | 2022-03-01 | |
| TRC | H704410-50mg |
2-Hydroxy-4,6-dimethyl-benzaldehyde |
1666-02-0 | 50mg |
175.00 | 2021-08-05 | ||
| Alichem | A010013805-25g |
4,6-Dimethyl-2-hydroxybenzaldehyde |
1666-02-0 | 95% | 25g |
1,980.00 USD | 2021-07-05 | |
| TRC | H704410-500mg |
2-Hydroxy-4,6-dimethyl-benzaldehyde |
1666-02-0 | 500mg |
$689.00 | 2023-05-18 | ||
| Enamine | EN300-195672-1.0g |
2-hydroxy-4,6-dimethylbenzaldehyde |
1666-02-0 | 95% | 1.0g |
$412.0 | 2023-07-09 | |
| Enamine | EN300-195672-10.0g |
2-hydroxy-4,6-dimethylbenzaldehyde |
1666-02-0 | 95% | 10.0g |
$3260.0 | 2023-07-09 | |
| Fluorochem | 031090-2g |
2-Hydroxy-4,6-dimethyl-benzaldehyde |
1666-02-0 | 95% | 2g |
￡598.00 | 2022-03-01 | |
| Enamine | EN300-195672-5g |
2-hydroxy-4,6-dimethylbenzaldehyde |
1666-02-0 | 95% | 5g |
$1676.0 | 2023-09-17 | |
| Enamine | EN300-195672-10g |
2-hydroxy-4,6-dimethylbenzaldehyde |
1666-02-0 | 95% | 10g |
$3260.0 | 2023-09-17 |
2-Hydroxy-4,6-dimethyl-benzaldehyde Related Literature
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1. 133. Nuclear methylation of 3 : 5-dimethylphenolA. Burawoy,J. T. Chamberlain J. Chem. Soc. 1949 624
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2. 557. Preparation of p-benzoquinonesM. F. Ansell,B. W. Nash,D. A. Wilson J. Chem. Soc. 1963 3028
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K. C. Majumdar,Srikanta Samanta,Inul Ansary,B. Roy RSC Adv. 2012 2 2137
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Recommended suppliers
atkchemica
(CAS:1666-02-0)2-Hydroxy-4,6-dimethyl-benzaldehyde
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:1666-02-0)2-Hydroxy-4,6-dimethyl-benzaldehyde
Purity:99%/99%
Quantity:5g/25g
Price ($):337.0/1178.0